Cas no 898444-78-5 (N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)methylethanediamide)

• Product Name: N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)methylethanediamide
• CAS No: 898444-78-5
• MF: C₂₃H₂₉N₃O₅S
• MW: 459.558464765549
• CID: 5903069
• PubChem ID: 16829677
• Update Time: 2025-10-29

N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)methylethanediamide Chemical and Physical Properties

Names and Identifiers

• N-[2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl]-N'-[(2-methoxyphenyl)methyl]oxamide
• AKOS024660916
• HMS3038C03
• CHEMBL1600696
• 898444-78-5
• MLS001234642
• SMR000811197
• VU0491405-1
• F2571-0057
• N1-(2-methoxybenzyl)-N2-(2-(1-(phenylsulfonyl)piperidin-2-yl)ethyl)oxalamide
• N-{2-[1-(benzenesulfonyl)piperidin-2-yl]ethyl}-N'-[(2-methoxyphenyl)methyl]ethanediamide
• N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)methylethanediamide

• Inchi： 1S/C23H29N3O5S/c1-31-21-13-6-5-9-18(21)17-25-23(28)22(27)24-15-14-19-10-7-8-16-26(19)32(29,30)20-11-3-2-4-12-20/h2-6,9,11-13,19H,7-8,10,14-17H2,1H3,(H,24,27)(H,25,28)
• InChI Key： JFRNVDIOMLEZRN-UHFFFAOYSA-N
• SMILES： C(NCCC1CCCCN1S(C1=CC=CC=C1)(=O)=O)(=O)C(NCC1=CC=CC=C1OC)=O

Computed Properties

• Exact Mass: 459.18279221g/mol
• Monoisotopic Mass: 459.18279221g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 8
• Complexity: 718
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 113Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)methylethanediamide

Recent Advances in the Study of N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)methylethanediamide (CAS: 898444-78-5)

In recent years, the compound N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)methylethanediamide (CAS: 898444-78-5) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The following research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and potential clinical applications.

The synthesis of N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)methylethanediamide involves a multi-step process that has been optimized in recent studies to improve yield and purity. Researchers have employed advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy to characterize the compound and ensure its structural integrity. These methodological advancements have facilitated a deeper understanding of the compound's chemical properties and stability under various conditions.

One of the most notable aspects of this compound is its potential as a modulator of specific biological pathways. Recent in vitro and in vivo studies have demonstrated its ability to interact with key protein targets, suggesting a possible role in the treatment of neurological disorders and inflammatory diseases. For instance, preliminary data indicate that the compound exhibits inhibitory effects on certain enzymes involved in neuroinflammation, which could have implications for conditions such as Alzheimer's disease and multiple sclerosis.

Furthermore, pharmacokinetic studies have shed light on the compound's absorption, distribution, metabolism, and excretion (ADME) profiles. These studies are crucial for understanding how the compound behaves in biological systems and for optimizing its formulation for potential therapeutic use. Early results suggest that the compound has favorable bioavailability and a relatively long half-life, which are desirable characteristics for drug development.

Despite these promising findings, challenges remain in the development of N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)methylethanediamide as a therapeutic agent. Issues such as potential toxicity and off-target effects need to be addressed through further preclinical and clinical studies. Researchers are currently exploring various derivatives and analogs of the compound to enhance its efficacy and reduce adverse effects.

In conclusion, the compound N-{2-1-(benzenesulfonyl)piperidin-2-ylethyl}-N'-(2-methoxyphenyl)methylethanediamide (CAS: 898444-78-5) represents a promising candidate for future drug development. Its unique chemical structure and biological activity make it a valuable subject of ongoing research. Continued investigation into its mechanisms of action and therapeutic potential will be essential for translating these findings into clinical applications.